Cas no 88247-56-7 (Benzoic acid, 2-(hydroxymethyl)-5-(phenylazo)-)
88247-56-7 structure
Product Name:Benzoic acid, 2-(hydroxymethyl)-5-(phenylazo)-
CAS No:88247-56-7
MF:C14H12N2O3
MW:256.256683349609
CID:639905
PubChem ID:71409718
Update Time:2025-04-19
Benzoic acid, 2-(hydroxymethyl)-5-(phenylazo)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(hydroxymethyl)-5-(phenylazo)-
- 2-(hydroxymethyl)-5-phenyldiazenylbenzoic acid
- 88247-56-7
- 2-(Hydroxymethyl)-5-[(E)-phenyldiazenyl]benzoic acid
- DTXSID50829440
-
- Inchi: 1S/C14H12N2O3/c17-9-10-6-7-12(8-13(10)14(18)19)16-15-11-4-2-1-3-5-11/h1-8,17H,9H2,(H,18,19)/b16-15+
- InChI Key: BPWCJIUUARDSJH-FOCLMDBBSA-N
- SMILES: OCC1C=CC(=CC=1C(=O)O)/N=N/C1C=CC=CC=1
Computed Properties
- Exact Mass: 256.08479225g/mol
- Monoisotopic Mass: 256.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 82.2Ų
Benzoic acid, 2-(hydroxymethyl)-5-(phenylazo)- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
88247-56-7 (Benzoic acid, 2-(hydroxymethyl)-5-(phenylazo)-) Related Products
- 586-91-4(H2ADB)
- 365549-33-3(5-[(3,5-Dicarboxyphenyl)diazenyl]benzene-1,3-dicarboxylic acid)
- 621-18-1(Azobenzene-3,3'-dicarboxylic Acid)
- 1562-93-2(Benzoic acid, 4-(phenylazo)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk